N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide

• IUPAC Name: N,2-dimethyl-4-pyridin-4-ylpyrimidine-5-carboxamide
• InChI: InChI=1S/C12H12N4O/c1-8-15-7-10(12(17)13-2)11(16-8)9-3-5-14-6-4-9/h3-7H,1-2H3,(H,13,17)
• InChI Key: VSOVEAJWGKMXED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=N1)C2=CC=NC=C2)C(=O)NC
• Molecular Formula: C12H12N4O
• DSSTOX Substance ID: DTXSID701217489
• Molecular Weight: 228.25 g/mol
• CAS RN: 400076-52-0

Description

N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide, also known as LAP-3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. LAP-3 is a pyrimidine derivative that has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide is not fully understood, but studies have suggested that it works by inhibiting various enzymes and pathways in the body. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been shown to inhibit the activity of protein kinase C, which is an enzyme that is involved in various cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to have various biochemical and physiological effects in the body. Studies have shown that N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide can induce apoptosis in cancer cells by activating the caspase pathway. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. In addition, N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to protect neurons by reducing oxidative stress and inhibiting the aggregation of amyloid beta.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide for lab experiments is its versatility. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to have potential in various scientific research areas, which makes it a valuable tool for researchers. In addition, N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide is relatively easy to synthesize and has a high purity yield.
However, there are also limitations to using N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide in lab experiments. One limitation is that the mechanism of action of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide is not fully understood, which makes it difficult to design experiments that target specific pathways. In addition, N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has not been extensively studied in clinical trials, which makes it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide research. One direction is to further study the mechanism of action of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide in order to design more targeted experiments. Another direction is to conduct clinical trials to determine the safety and efficacy of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide in humans. In addition, future research could focus on developing derivatives of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide that have improved potency and selectivity. Overall, N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has shown great potential as a therapeutic agent, and further research is needed to fully understand its capabilities.

Scientific Research Applications

N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been extensively studied for its potential as a therapeutic agent in various scientific research areas. One of the major applications of N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide is in the field of cancer research. Studies have shown that N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been shown to inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body.
N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been studied for its anti-inflammatory properties. Inflammation is a natural response of the body to injury or infection, but chronic inflammation can lead to various diseases such as arthritis, cardiovascular disease, and diabetes. Studies have shown that N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
In addition, N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide can inhibit the aggregation of amyloid beta, which is a protein that is associated with Alzheimer's disease. N,2-dimethyl-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been shown to protect dopaminergic neurons, which are the cells that are affected in Parkinson's disease.